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Compound Name: 3-Methoxy-2-methylpyridine

Cat. No.: B1587472 Get Quote

Introduction: The Strategic Importance of 3-
Methoxy-2-methylpyridine in Modern Agrochemicals
The pyridine ring is a foundational scaffold in a multitude of bioactive molecules, including a

significant number of agrochemicals that are crucial for global food security.[1] Its unique

electronic properties and versatile reactivity make it an ideal building block for designing potent

and selective fungicides, herbicides, and insecticides. Among the vast family of pyridine

derivatives, 3-Methoxy-2-methylpyridine stands out as a particularly valuable starting material

and intermediate in the synthesis of complex agrochemicals. Its specific substitution pattern—a

methoxy group at the 3-position and a methyl group at the 2-position—offers a strategic

combination of steric and electronic features that can be exploited to construct highly

functionalized pyridine cores.

This technical guide provides an in-depth exploration of the application of 3-Methoxy-2-
methylpyridine in the synthesis of commercially significant agrochemicals. We will delve into

the synthetic pathways for key herbicidal and fungicidal compounds, elucidating the rationale

behind the chosen reaction sequences and providing detailed, field-proven protocols for their

execution. This document is intended for researchers, scientists, and professionals in the

agrochemical and pharmaceutical industries who are engaged in the discovery and

development of novel crop protection agents.
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Core Applications of 3-Methoxy-2-methylpyridine in
Agrochemical Synthesis
3-Methoxy-2-methylpyridine serves as a versatile precursor for the synthesis of more

complex pyridine-based intermediates. The methoxy and methyl groups can be strategically

modified or can influence the regioselectivity of subsequent reactions, making it a valuable

starting point for creating a diverse library of agrochemical candidates. Two prominent

examples of commercial agrochemicals that can be synthesized from intermediates derived

from 3-Methoxy-2-methylpyridine are the herbicide picolinafen and the fungicide

picoxystrobin.

Table 1: Key Agrochemicals and their Pyridine-based
Intermediates

Agrochemical Class Key Pyridine Intermediate

Picolinafen Herbicide
2-Chloro-6-picolinic acid

derivatives

Picoxystrobin Fungicide
2-Hydroxy-6-

(trifluoromethyl)pyridine

Synthetic Pathways and Methodologies
The following sections outline the synthetic strategies to transform 3-Methoxy-2-
methylpyridine into the pivotal intermediates required for the synthesis of picolinafen and

picoxystrobin.

Diagram 1: Synthetic Utility of 3-Methoxy-2-
methylpyridine
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3-Methoxy-2-methylpyridine Functionalization Reactions
(Oxidation, Chlorination, etc.)

Versatile Starting Material Key Pyridine IntermediatesIntermediate Synthesis

Picolinafen (Herbicide)Final Product Synthesis

Picoxystrobin (Fungicide)

Final Product Synthesis

2-Methylpyridine

Oxidation

KMnO4 or
Nitric Acid

Picolinic Acid

Chlorination

SOCl2 or
PCl5

2-Chloro-6-picolinic Acid

2-Chloro-6-picolinic Acid Etherification with
m-trifluoromethylphenol

2-(3-trifluoromethylphenoxy)
-6-picolinic acid

Amidation with
4-fluoroaniline Picolinafen

2-Chloro-6-(trifluoromethyl)pyridine Hydrolysis

Aqueous NaOH or KOH
High Temperature & Pressure 2-Hydroxy-6-(trifluoromethyl)pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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